3-(3-(benzyloxy)-4-methoxyphenyl)-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)propanamide

• IUPAC Name: 3-(4-methoxy-3-phenylmethoxyphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
• InChI: InChI=1S/C24H27N3O3S/c1-29-21-9-7-18(15-22(21)30-17-19-5-3-2-4-6-19)8-10-23(28)26-20-11-13-27(16-20)24-25-12-14-31-24/h2-7,9,12,14-15,20H,8,10-11,13,16-17H2,1H3,(H,26,28)
• InChI Key: AYDVIEFEZWUQAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)NC2CCN(C2)C3=NC=CS3)OCC4=CC=CC=C4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

3-(3-(benzyloxy)-4-methoxyphenyl)-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrrolidine-based molecule that has been synthesized using a specific method to ensure its purity and stability.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

Anticonvulsant Agents

Derivatives of heterocyclic compounds incorporating a sulfonamide thiazole moiety, synthesized for their potential anticonvulsant activities, have shown significant effects in protecting against convulsions induced by picrotoxin. This research underscores the therapeutic potential of such compounds in the development of new treatments for epilepsy and related disorders (Farag et al., 2012).

Antioxidant and Anticancer Activities

Anticancer and Antioxidant Properties

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, bearing various moieties, were synthesized and evaluated for their antioxidant and anticancer activities. Certain compounds demonstrated significantly higher antioxidant activity compared to ascorbic acid and showed cytotoxic effects against cancer cell lines, highlighting their potential in cancer therapy and as antioxidant agents (Tumosienė et al., 2020).

Herbicidal Activity

Herbicidal Applications

The synthesis of N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides resulted in compounds displaying selective herbicidal activity. This research contributes to the agricultural sector by identifying new chemical entities that can selectively target weed species without affecting crop plants (Liu & Shi, 2014).

Synthesis of Structurally Diverse Libraries

Diverse Compound Libraries

The generation of a structurally diverse library of compounds through alkylation and ring closure reactions showcases the versatility of certain core structures in producing a wide range of derivatives. These compounds hold potential for various applications, including drug discovery and material science (Roman, 2013).